Cas no 486460-18-8 (1,2,4-Triazolo[4,3-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-, hydrochloride (1:1))

1,2,4-Triazolo[4,3-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-, hydrochloride (1:1) structure
486460-18-8 structure
Product Name:1,2,4-Triazolo[4,3-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-, hydrochloride (1:1)
CAS No:486460-18-8
MF:C7H13ClN4
MW:188.657919645309
CID:324551
PubChem ID:67058484
Update Time:2025-04-19

1,2,4-Triazolo[4,3-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazolo[4,3-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-, hydrochloride (1:1)
    • 3-ETHYL-5,6,7,8-TETRAHYDRO-[1,2,4]TRIAZOLO[4,3-A]PYRAZINE
    • 3-ethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
    • 3-Ethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazinehydrochloride
    • QCOZVEUGEVZQKD-UHFFFAOYSA-N
    • 3-Ethyl-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-alpha]pyrazine, hydrochloride
    • SCHEMBL1509240
    • 3-Ethyl-5,6,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazine, hydrochloride
    • 486460-18-8
    • Inchi: 1S/C7H12N4.ClH/c1-2-6-9-10-7-5-8-3-4-11(6)7;/h8H,2-5H2,1H3;1H
    • InChI Key: QCOZVEUGEVZQKD-UHFFFAOYSA-N
    • SMILES: Cl.N12C(CC)=NN=C1CNCC2

Computed Properties

  • Exact Mass: 188.083
  • Monoisotopic Mass: 188.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.7A^2

1,2,4-Triazolo[4,3-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM520910-1g
3-Ethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine hydrochloride
486460-18-8 95%
1g
$339 2024-07-16

1,2,4-Triazolo[4,3-a]pyrazine,3-ethyl-5,6,7,8-tetrahydro-, hydrochloride (1:1) Related Literature

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